Cas no 2137623-22-2 (2-{1-(azetidin-3-yl)-1H-pyrazol-5-ylamino}-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-{1-(azetidin-3-yl)-1H-pyrazol-5-ylamino}-1,3-thiazole-4-carboxylic acid
• CAS No: 2137623-22-2
• MF: C₁₀H₁₁N₅O₂S
• MW: 265.291639566422
• CID: 6231987
• PubChem ID: 165952598
• Update Time: 2025-06-13

2-{1-(azetidin-3-yl)-1H-pyrazol-5-ylamino}-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(azetidin-3-yl)-1H-pyrazol-5-ylamino}-1,3-thiazole-4-carboxylic acid
• 2-{[1-(azetidin-3-yl)-1H-pyrazol-5-yl]amino}-1,3-thiazole-4-carboxylic acid
• EN300-1130637
• 2137623-22-2

• Inchi： 1S/C10H11N5O2S/c16-9(17)7-5-18-10(13-7)14-8-1-2-12-15(8)6-3-11-4-6/h1-2,5-6,11H,3-4H2,(H,13,14)(H,16,17)
• InChI Key： TWFPDOPEXKDYGO-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1NC1=CC=NN1C1CNC1

Computed Properties

• Exact Mass: 265.06334578g/mol
• Monoisotopic Mass: 265.06334578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 120Ų

Additional information on 2-{1-(azetidin-3-yl)-1H-pyrazol-5-ylamino}-1,3-thiazole-4-carboxylic acid

Introduction to 2-{1-(azetidin-3-yl)-1H-pyrazol-5-ylamino}-1,3-thiazole-4-carboxylic Acid (CAS No. 2137623-22-2)

2-{1-(azetidin-3-yl)-1H-pyrazol-5-ylamino}-1,3-thiazole-4-carboxylic acid, identified by its CAS number CAS No. 2137623-22-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural and functional properties, making it a promising candidate for various biochemical applications.

The molecular structure of 2-{1-(azetidin-3-yl)-1H-pyrazol-5-ylamino}-1,3-thiazole-4-carboxylic acid is characterized by the presence of multiple heterocyclic rings, including an azetidine ring, a pyrazole ring, and a thiazole ring. These rings are interconnected through amine and carboxylic acid functional groups, which contribute to the compound's reactivity and potential biological activity. The presence of these heterocycles not only imparts a high degree of structural complexity but also opens up numerous possibilities for chemical modifications and derivatization.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The combination of azetidine, pyrazole, and thiazole moieties in 2-{1-(azetidin-3-yl)-1H-pyrazol-5-ylamino}-1,3-thiazole-4-carboxylic acid makes it an intriguing molecule for further investigation. These heterocycles are well-known for their ability to interact with biological targets such as enzymes and receptors, thereby modulating various biological pathways.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The structural features of 2-{1-(azetidin-3-yl)-1H-pyrazol-5-ylamino}-1,3-thiazole-4-carboxylic acid allow for the exploration of diverse pharmacological activities. For instance, the azetidine ring can serve as a bioisostere for other cyclic amine structures, while the pyrazole ring is known to exhibit anti-inflammatory and antimicrobial properties. The thiazole ring, on the other hand, is frequently found in bioactive molecules and has been shown to have antifungal and antiviral effects.

The carboxylic acid group at the 4-position of the thiazole ring in 2-{1-(azetidin-3-yl)-1H-pyrazol-5-ylamino}-1,3-thiazole-4-carboxylic acid provides an additional site for functionalization. This group can be used to link the compound to other molecules via ester or amide bonds, creating more complex derivatives with enhanced biological activity. Such modifications are crucial in drug design, as they can improve solubility, bioavailability, and target specificity.

Recent studies have highlighted the importance of heterocyclic compounds in the development of new therapeutic agents. For example, derivatives of pyrazole and thiazole have been investigated for their potential in treating neurological disorders, cancer, and infectious diseases. The unique structural features of 2-{1-(azetidin-3-yl)-1H-pyrazol-5-ylamino}-1,3-thiazole-4-carboxylic acid position it as a valuable starting point for exploring new pharmacological pathways.

The synthesis of 2-{1-(azetidin-3-yl)-1H-pyrazol-5-ylamino}-1,3-thiazole-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the azetidine ring into the pyrazole framework necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to facilitate the formation of complex heterocyclic structures.

The biological evaluation of 2-{1-(azetidin-3-yll)-1H-pyrrolizine}-derived compounds has shown promising results in preclinical studies. These studies often focus on assessing the compound's interaction with specific biological targets and its ability to modulate cellular processes. For instance, derivatives with similar structural motifs have been found to inhibit enzymes involved in inflammation and oxidative stress pathways.

The potential applications of 2-{(Azetidin))}-based compounds extend beyond traditional pharmaceuticals. They have also been explored in agrochemicals and materials science due to their ability to interact with biological systems at multiple levels. The versatility of these compounds makes them valuable tools for researchers seeking to develop innovative solutions in various scientific domains.

In conclusion, 2-{(Azetidin)}}-derived compounds represent a fascinating area of research with significant therapeutic potential. The unique structural features and functional groups present in these molecules make them ideal candidates for further exploration in drug discovery and biochemical applications. As our understanding of molecular interactions continues to grow, compounds like CAS No. 213762322^{_{(CAS No.)(CAS No.)(CAS No.)(CAS No.)(CAS No.)}(CAS No.)},(CAS No.),(CAS No.),(CAS No.),(CAS No.),(CAS No.),(CAS No.),(CAS No.),
will continue to play a crucial role in advancing our knowledge and capabilities in pharmaceutical chemistry.